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Compound of Interest

Compound Name: ONO-8130

Cat. No.: B1677321

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of a selective EP1 prostanoid receptor agonist with other alternatives,
supported by experimental data and detailed methodologies. The prostaglandin E2 (PGE?2)
EP1 receptor, a G-protein coupled receptor (GPCR), is a key player in various physiological
and pathological processes, including inflammation, pain, and cancer. Its activation initiates a
signaling cascade through the Gq alpha subunit, leading to the activation of Phospholipase C
(PLC) and a subsequent increase in intracellular calcium. This makes selective modulation of
the EP1 receptor a significant area of interest for therapeutic development.

Performance Comparison of EP1 Receptor
Modulators

While the endogenous ligand PGE2 demonstrates high affinity for the EP1 receptor, its lack of
selectivity for the four EP receptor subtypes (EP1-4) limits its use as a precise research tool. In
the quest for selective EP1 modulation, ONO-DI-004 has been identified as a selective agonist.
In contrast, compounds like ONO-8711 and SC-51089 have been characterized as selective
EP1 antagonists.

The following tables summarize the available quantitative data for these compounds, providing
a basis for comparison. It is important to note that direct comparative studies of the functional
potency (EC50) of ONO-DI-004 against these antagonists in the same experimental setup are
not readily available in the public domain.
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Table 1: Binding Affinity (Ki) of EP1 Receptor Modulators

Compound Type Ki (nM) Species Reference
Endogenous

PGE2 ) ~10-20 Human [1]
Agonist

ONO-DI-004 Selective Agonist 150 Not Specified 2]
Selective

ONO-8711 ] 0.6 Human [3]
Antagonist
Selective -

SC-51089 ) 1300 Not Specified [4]
Antagonist

Table 2: Functional Potency (pEC50) of PGE2

Cell
Compound Parameter Value . Reference
Line/System

IP1 production in
PGE2 pEC50 8.7 response to [1]
PGE2

Signaling Pathway and Experimental Workflows

Understanding the downstream effects of EP1 receptor activation and the methodologies to
study them is crucial for research and development.

EP1 Receptor Signaling Pathway

Activation of the EP1 receptor by an agonist like ONO-DI-004 triggers a well-defined signaling
cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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